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Compound Focus: Dibutyl phenyl phosphate

CAS No.: 2528-36-1

Cat. No.: S567549

Get Quote

The table below summarizes the key physical and chemical properties of dibutyl phenyl phosphate (CAS

No. 2528-36-1) from the search results.

Property Value Reference / Condition

CAS Registry Number 2528-36-1 [1] [2] [3]

Molecular Formula C14H23O4P [1] [2] [3]

Molecular Weight 286.30 g/mol [1] [3]

Density 1.076 g/cm³ [1]

1.1 ± 0.1 g/cm³ Reported at 25°C [2] [3]

Boiling Point 333.3 °C At 760 mmHg [1] [2]

131-132 °C [3]

Flash Point 169.1 °C [1] [2]

Water Solubility ~1 g/L at 25°C Moderately soluble [4]

Log P (Octanol-Water) 4.41 Indicates high hydrophobicity [2]
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Property Value Reference / Condition

Vapor Pressure 0.0 ± 0.7 mmHg At 25°C [2]

Physical Description Clear, colorless liquid [1] [5]

Analytical Methodology

While the search results do not provide a full step-by-step protocol, one source outlines a reverse-phase

High-Performance Liquid Chromatography (HPLC) method suitable for analyzing dibutyl phenyl

phosphate [6].

Analytical Technique: Reverse-Phase HPLC.

Column: Newcrom R1 (a reverse-phase column with low silanol activity).
Mobile Phase: Composed of acetonitrile (MeCN), water, and phosphoric acid.

Mass Spectrometry (MS) Compatibility: For MS-compatible applications, phosphoric acid should
be replaced with formic acid.

Scalability: The method is scalable and can be adapted for preparative separation or
pharmacokinetic studies.

UPLC Option: Columns with smaller 3 µm particles are available for faster Ultra-Performance Liquid
Chromatography (UPLC) applications [6].

The following diagram illustrates the general workflow for the HPLC analysis of dibutyl phenyl phosphate:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.chemsrc.com/en/cas/2528-36-1_1100974.html
https://www.alfa-chemistry.com/dibutyl-phenyl-phosphate-cas-2528-36-1-item-284738.htm
https://cymitquimica.com/cas/2528-36-1/?srsltid=AfmBOopj_BvD1ZNHhf440R-JXu5pCQll5tgDqhG3U3J5qVmXQJfXXkni
https://www.smolecule.com/products/s567549?utm_src=pdf-body
https://www.smolecule.com/products/s567549?utm_src=pdf-body
https://sielc.com/separation-of-dibutyl-phenyl-phosphate-on-newcrom-r1-hplc-column
https://sielc.com/separation-of-dibutyl-phenyl-phosphate-on-newcrom-r1-hplc-column
https://www.smolecule.com/products/s567549?utm_src=pdf-body
https://www.smolecule.com/products/s567549?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start Analysis

Prepare Mobile Phase:
Acetonitrile, Water, Phosphoric Acid

HPLC Column:
Newcrom R1 (Reverse Phase)

For MS Compatibility:
Replace Phosphoric Acid

with Formic Acid

If MS needed

Detection

End Analysis

Click to download full resolution via product page

HPLC analysis workflow for dibutyl phenyl phosphate.

Toxicological Data

Toxicological studies on dibutyl phenyl phosphate indicate moderate acute toxicity, with potential effects

from repeated exposure.

Acute Toxicity

The table below summarizes acute toxicity data from animal studies.
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Species Route Dose Effect Reference

Rat Oral 2140 mg/kg LD50 [2]

Mouse Oral 1790 mg/kg LD50 [2]

Rabbit Dermal >5000 mg/kg LD50 [2]

Rat Inhalation >7 mg/m³ LC (Lethal Concentration) [2]

Repeated Exposure and Reproductive Toxicity

Subchronic Oral Exposure (Rat): A toxic dose (TDLo) of 22,750 mg/kg administered over 91 days

resulted in liver weight changes, effects on red blood cell count, and inhibition of the enzyme
cholinesterase [2].

Inhalation Exposure (Rat): Exposure to 6 mg/m³ for 17 weeks led to effects on the central nervous
system, changes in heart weight, and decreased weight gain [2].

Reproductive Toxicity (Rat): A study where male and female rats were exposed orally to a total
dose of 48 g/kg over a period covering pre-mating and lactation resulted in adverse effects on the

newborn, including reduced viability and lactation indices [2].

Safety and Handling Information

Occupational Exposure Limits: The ACGIH Threshold Limit Value (TLV) is set at 3.5 mg/m³ (0.3
ppm) with a "skin" notation, indicating potential absorption through the skin [2].

Stability and Storage: The compound is hygroscopic (absorbs moisture) and should be stored under
an inert atmosphere, preferably in a refrigerator [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.alfa-chemistry.com/dibutyl-phenyl-phosphate-cas-2528-36-1-item-284738.htm
https://www.chemsrc.com/en/cas/2528-36-1_1100974.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9915709.htm
https://www.solubilityofthings.com/dibutyl-phenyl-phosphate
https://cymitquimica.com/cas/2528-36-1/?srsltid=AfmBOopj_BvD1ZNHhf440R-JXu5pCQll5tgDqhG3U3J5qVmXQJfXXkni
https://sielc.com/separation-of-dibutyl-phenyl-phosphate-on-newcrom-r1-hplc-column
https://www.smolecule.com/products/b567549#dibutyl-phenyl-phosphate-density-1-076-g-cm3
https://www.smolecule.com/products/b567549#dibutyl-phenyl-phosphate-density-1-076-g-cm3
https://www.smolecule.com/products/b567549#dibutyl-phenyl-phosphate-density-1-076-g-cm3
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s567549?utm_src=pdf-bulk
https://www.smolecule.com/products/s567549?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s567549?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

